7-(3-(allyloxy)-2-hydroxypropyl)-8-((3-isopropoxypropyl)amino)-3-methyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 7-(2-hydroxy-3-prop-2-enoxypropyl)-3-methyl-8-(3-propan-2-yloxypropylamino)purine-2,6-dione
• InChI: InChI=1S/C18H29N5O5/c1-5-8-27-11-13(24)10-23-14-15(22(4)18(26)21-16(14)25)20-17(23)19-7-6-9-28-12(2)3/h5,12-13,24H,1,6-11H2,2-4H3,(H,19,20)(H,21,25,26)
• InChI Key: QDBZYUCPLDHIQU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OCCCNC1=NC2=C(N1CC(COCC=C)O)C(=O)NC(=O)N2C
• Molecular Formula: C18H29N5O5
• Molecular Weight: 395.5 g/mol

Description

7-(3-(allyloxy)-2-hydroxypropyl)-8-((3-isopropoxypropyl)amino)-3-methyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C18H29N5O5 and its molecular weight is 395.46. The purity is usually 95%.
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Scientific Research Applications

Synthetic Chemistry Applications

Research into compounds with structural similarities to the specified compound has been focused on synthesizing new derivatives of purinediones, which are of interest due to their diverse pharmacological activities. For instance, the synthesis of new [c,d]-fused purinediones through a multi-step process demonstrates the versatility and potential of purine derivatives in drug design and discovery (Ondrej imo, A. Rybár, & J. Alföldi, 1995). This research provides a basis for exploring the synthesis of novel compounds with potential therapeutic applications.

Molecular Structure Analysis

The study of the molecular structure of purine derivatives, such as the analysis of 8-amino-7-(2-hydroxy-3-morpholinopropyl)theophylline, reveals insights into the planarity of the purine fused-ring skeleton and its implications for intermolecular interactions (Z. Karczmarzyk, J. Karolak-Wojciechowska, & M. Pawłowski, 1995). Understanding these structures is crucial for the design of compounds with desired biological activities.

Potential Therapeutic Applications

Although direct applications of the exact compound were not found in the available literature, related research indicates that purine derivatives are being explored for their therapeutic potential, including anti-inflammatory properties. For example, substituted analogues of the pyrimidopurinedione series have shown significant anti-inflammatory activity in animal models, suggesting the potential for similar compounds to be developed as therapeutic agents (J. Kaminski et al., 1989).